[(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate

• IUPAC Name: [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C19H19NO5/c1-22-14-6-7-15-12(10-14)4-8-16(15)20-25-19(21)13-5-9-17(23-2)18(11-13)24-3/h5-7,9-11H,4,8H2,1-3H3/b20-16-
• InChI Key: JTJJPLACTCXLMZ-SILNSSARSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=NOC(=O)C3=CC(=C(C=C3)OC)OC)CC2
• Isomeric SMILES: COC1=CC2=C(C=C1)/C(=N\OC(=O)C3=CC(=C(C=C3)OC)OC)/CC2
• Molecular Formula: C19H19NO5
• Molecular Weight: 341.4 g/mol

Description

[(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate is a complex organic compound that features a unique structure combining an indene derivative with a benzoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate typically involves a multi-step process. The initial step often includes the preparation of the indene derivative, followed by the formation of the benzoate ester. Key reaction conditions include:

Temperature: Reactions are generally conducted at elevated temperatures to facilitate the formation of the desired product.

Catalysts: Catalysts such as palladium or platinum may be used to enhance reaction efficiency.

Solvents: Common solvents include dichloromethane, toluene, and ethanol.

Industrial Production Methods

Industrial production of this compound may involve large-scale batch reactors where the reaction conditions are carefully controlled to ensure high yield and purity. Continuous flow reactors may also be employed to improve efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

[(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can yield the corresponding alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst or lithium aluminum hydride.

Substitution: Halogenating agents like bromine or chlorine, and nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions include quinones, alcohols, amines, and various substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

[(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate has several scientific research applications:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique electronic or optical properties.

Mechanism of Action

The mechanism of action of [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved often include signal transduction cascades and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] benzoate
• [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dihydroxybenzoate
• [(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dichlorobenzoate

Uniqueness

[(Z)-(5-methoxy-2,3-dihydroinden-1-ylidene)amino] 3,4-dimethoxybenzoate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its methoxy groups enhance its solubility and reactivity, making it a valuable compound for various applications.